Cas no 2176124-44-8 (2-cyclobutoxy-5-methyl-1,3,4-thiadiazole)

• Product Name: 2-cyclobutoxy-5-methyl-1,3,4-thiadiazole
• CAS No: 2176124-44-8
• MF: C₇H₁₀N₂OS
• MW: 170.232100009918
• CID: 5324933
• Update Time: 2025-10-28

2-cyclobutoxy-5-methyl-1,3,4-thiadiazole Chemical and Physical Properties

Names and Identifiers

• 1,3,4-Thiadiazole, 2-(cyclobutyloxy)-5-methyl-
• 2-cyclobutoxy-5-methyl-1,3,4-thiadiazole

• Inchi： 1S/C7H10N2OS/c1-5-8-9-7(11-5)10-6-3-2-4-6/h6H,2-4H2,1H3
• InChI Key： MPCKQEQIYBJCFS-UHFFFAOYSA-N
• SMILES： S1C(C)=NN=C1OC1CCC1

Additional information on 2-cyclobutoxy-5-methyl-1,3,4-thiadiazole

Introduction to 2-cyclobutoxy-5-methyl-1,3,4-thiadiazole (CAS No. 2176124-44-8)

2-cyclobutoxy-5-methyl-1,3,4-thiadiazole, identified by the Chemical Abstracts Service Number (CAS No.) 2176124-44-8, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the thiadiazole class, a scaffold known for its broad spectrum of biological activities. The structural features of 2-cyclobutoxy-5-methyl-1,3,4-thiadiazole, particularly the cyclobutoxy and methyl substituents, contribute to its unique chemical properties and potential applications.

The thiadiazole core is a fused ring system consisting of sulfur, nitrogen, and carbon atoms. This arrangement imparts electronic and steric properties that make thiadiazoles valuable in medicinal chemistry. The presence of the cyclobutoxy group introduces a rigid, cyclic structure that can influence both the solubility and binding affinity of the molecule. Additionally, the methyl group at the 5-position further modulates the electronic distribution and reactivity of the thiadiazole ring.

In recent years, there has been a growing interest in thiadiazole derivatives due to their demonstrated efficacy in various biological assays. Research has highlighted their potential as antimicrobial, antiviral, anti-inflammatory, and anticancer agents. The compound 2-cyclobutoxy-5-methyl-1,3,4-thiadiazole has been investigated for its pharmacological properties, with studies focusing on its interaction with biological targets such as enzymes and receptors.

One of the most compelling aspects of 2-cyclobutoxy-5-methyl-1,3,4-thiadiazole is its versatility in drug design. The structural motif allows for modifications at multiple positions, enabling chemists to fine-tune the molecule for specific biological activities. For instance, the cyclobutoxy group can serve as a handle for further functionalization, while the methyl substituent can enhance metabolic stability. These features make it an attractive candidate for developing novel therapeutic agents.

Recent advancements in computational chemistry have facilitated the rapid screening of thiadiazole derivatives like 2-cyclobutoxy-5-methyl-1,3,4-thiadiazole for potential drug candidates. Molecular docking studies have shown that this compound can interact with various protein targets, suggesting multiple mechanisms of action. For example, it has been proposed that the thiadiazole ring may disrupt enzyme active sites or modulate receptor binding affinities.

The agrochemical industry has also explored thiadiazole derivatives for their potential as crop protection agents. Compounds with structural similarities to 2-cyclobutoxy-5-methyl-1,3,4-thiadiazole have been investigated for their herbicidal and fungicidal properties. The cyclobutoxy group's stability under environmental conditions makes it a promising feature for agrochemical applications.

In conclusion,2-cyclobutoxy-5-methyl-1,3,4-thiadiazole (CAS No. 2176124-44-8) represents a significant area of research with potential applications in pharmaceuticals and agrochemicals. Its unique structural features and demonstrated biological activity make it a valuable compound for further investigation. As research continues to uncover new therapeutic targets and agrochemical needs,2-cyclobutoxy-5-methyl-1,3,4-thiadiazole is likely to remain a key player in chemical biology and drug discovery.